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Compound of Interest

Compound Name: Hypoxanthine-15N4

Cat. No.: B12404558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hypoxanthine-15N4, a stable isotope-

labeled purine derivative crucial for a range of applications in biomedical research. This

document details its fundamental properties, relevant experimental protocols, and its role in

metabolic pathways, offering a valuable resource for professionals in drug development and life

sciences.

Core Physicochemical Data
Hypoxanthine-15N4, the 15N-labeled form of hypoxanthine, is a vital tool in metabolic studies,

particularly as a tracer for quantitative analysis. Its physical and chemical properties are

summarized below.

Property Value Source

CAS Number 77910-30-6 [1][2]

Molecular Weight 140.09 g/mol [2][3]

Chemical Formula C₅H₄¹⁵N₄O [2]

Appearance White to off-white solid

Purity ≥98%

Unlabeled CAS 68-94-0
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Applications in Research
Hypoxanthine-15N4 serves as an internal standard and tracer in various analytical techniques,

including NMR, GC-MS, and LC-MS. Its primary application lies in studying metabolic

pathways, particularly those related to purine metabolism and as an indicator of hypoxia. The

stable isotope labeling allows for the precise tracking and quantification of hypoxanthine and its

metabolites within biological systems.

Experimental Protocols
While specific experimental designs will vary based on the research question, the use of

Hypoxanthine-15N4 as an internal standard in mass spectrometry-based metabolomics is a

common application. A generalized workflow for such an experiment is outlined below.

Workflow for LC-MS based Metabolite Quantification
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Sample Preparation

LC-MS Analysis

Data Analysis

Biological Sample (e.g., plasma, tissue)

Spike with Hypoxanthine-15N4 Internal Standard

Metabolite Extraction (e.g., protein precipitation)

Centrifuge and Collect Supernatant

Dry Down and Reconstitute

Inject Sample onto LC Column

Analysis

Chromatographic Separation

Electrospray Ionization (ESI)

Mass Spectrometry Detection (e.g., Q-TOF)

Peak Integration for Hypoxanthine and Hypoxanthine-15N4

Data Acquisition

Calculate Peak Area Ratio

Quantify Endogenous Hypoxanthine using Calibration Curve
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Caption: A generalized workflow for the quantification of endogenous hypoxanthine using

Hypoxanthine-15N4 as an internal standard in an LC-MS experiment.

Metabolic Pathway Context
Hypoxanthine is a key intermediate in purine metabolism. It is formed from the deamination of

adenine and is a substrate for the enzyme xanthine oxidase, which converts it to xanthine and

subsequently to uric acid. This pathway is a significant source of reactive oxygen species. The

role of hypoxanthine in this pathway is depicted below.

Purine Catabolism Pathway
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Caption: A simplified diagram of the purine catabolism pathway highlighting the central role of

hypoxanthine.

This technical guide provides a foundational understanding of Hypoxanthine-15N4 for its

effective application in research and development. For more detailed protocols and safety

information, please refer to the supplier's documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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